CuAAC vs SPAAC Conjugation Kinetics
The terminal alkyne in Alkyne-Val-Cit-PAB-OH reacts with azide-modified biomolecules via copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC), which exhibits second-order rate constants of 10–100 M⁻¹s⁻¹ [1]. This is approximately 10- to 100-fold faster than the strain-promoted azide-alkyne cycloaddition (SPAAC) used by DBCO-Val-Cit-PAB linkers, which operates at rate constants of ~1–60 M⁻¹s⁻¹ [1]. While SPAAC avoids copper toxicity concerns, the slower kinetics can result in incomplete conjugation and lower yields in preparative-scale ADC manufacturing. CuAAC provides rapid, high-yielding triazole formation that is bioorthogonal and compatible with site-specific azide incorporation strategies [2].
| Evidence Dimension | Second-order reaction rate constant for azide-alkyne cycloaddition (conjugation kinetics) |
|---|---|
| Target Compound Data | 10–100 M⁻¹s⁻¹ (CuAAC with terminal alkyne of Alkyne-Val-Cit-PAB-OH) |
| Comparator Or Baseline | ~1–60 M⁻¹s⁻¹ (SPAAC with DBCO-Val-Cit-PAB linkers) |
| Quantified Difference | 10- to 100-fold faster rate for CuAAC vs. SPAAC |
| Conditions | In vitro bioconjugation; CuAAC requires Cu(I) catalyst (e.g., CuSO₄/sodium ascorbate or CuBr); SPAAC is copper-free |
Why This Matters
Faster conjugation kinetics enable higher yields, shorter reaction times, and lower reagent excess in ADC manufacturing—directly translating to reduced cost of goods and improved process robustness for procurement decisions involving multi-gram scale-ups.
- [1] McKay CS, Finn MG. Click Chemistry in Complex Mixtures: Bioorthogonal Bioconjugation. Chemistry & Biology. 2014;21(9):1075–1101. Table 1; CuAAC vs. SPAAC rate constants compiled therein. View Source
- [2] Pickens CJ, Johnson SN, Pressnall MM, Leon MA, Berkland CJ. Practical Considerations, Challenges, and Limitations of Bioconjugation via Azide–Alkyne Cycloaddition. Bioconjugate Chemistry. 2018;29(3):686–701. View Source
